![molecular formula C10H8N2O2 B3350443 2,3-Dimethyl-5,8-quinoxalinedione CAS No. 2768-63-0](/img/structure/B3350443.png)
2,3-Dimethyl-5,8-quinoxalinedione
Overview
Description
2,3-Dimethyl-5,8-quinoxalinedione is an organic compound . It is a derivative of quinoxaline, a nitrogen-containing heterocyclic compound . Quinoxaline and its derivatives have many pharmaceutical and industrial applications .
Synthesis Analysis
The synthesis of this compound and its derivatives involves various chemical reactions. For instance, one study reported the synthesis of a novel 2,3-quinoxalinedione-6-sulfonyl chloride by reacting 2,3-(1H,4H)-quinoxalinedione with chloro-sulphonic acid . Another study reported the synthesis of 2,3-diphenylquinoxaline-6-sulfonylchloride from 2,3-diphenylquinoxaline .Molecular Structure Analysis
The molecular formula of this compound is C10H8N2O2 . It is structurally similar to other Naphthyridines like Quinazoline, Cinnoline, Phthalazine .Chemical Reactions Analysis
This compound can undergo various chemical reactions. For example, it can participate in 1,4-addition reactions . Also, it can react with electrophilic compounds to produce disubstituted sulfonyl quinoxaline compounds .Physical and Chemical Properties Analysis
This compound is a white solid . Its density is 1.549 g/cm^3 . The melting point is greater than 300 °C .Scientific Research Applications
Spin Density Distributions in Heterocyclic Quinones
An early study examined the spin density distributions in heterocyclic quinones, including 2,3-dimethyl-5,8-quinoxalinedione. Using molecular orbital theories, the research found localization of spin density in the quinonoid ring, with experimental results aligning well with theoretical models. This study contributes to our understanding of the electronic properties of quinones like this compound (Nair, Santhanam, & Venkataraman, 1973).
Synthesis of 6‐Methyl‐5,8‐Quinoxalinediones
In 1964, research focused on the synthesis of 6-methyl-5,8-quinoxalinediones, noting the potential use of these compounds as antimetabolites of vitamin K. The synthesis of this compound was achieved through specific chemical reactions, marking a significant step in the development of quinoxalinedione derivatives (Levy & Joullié, 1964).
Structural and Computational Studies
A 1993 study investigated the crystal structures and electronic properties of quinoxalinedione derivatives. This research provides insights into the geometries and intermolecular interactions of compounds like this compound, which is crucial for understanding their behavior in various applications (Kubicki & Codding, 1993).
Antiviral Activity
A study on the compound 2,3-dimethyl-6(2-dimethylaminoethyl)-6H-indolo-(2,3-b)quinoxaline, which shares a structural similarity with this compound, revealed potent antiviral activity against herpes simplex virus. This suggests potential antiviral applications for similar quinoxalinedione compounds (Harmenberg et al., 1991).
Corrosion Inhibition
Research has shown that 2,3-quinoxalinedione compounds can act as corrosion inhibitors for mild steel in acidic environments. This finding indicates potential industrial applications in protecting metals from corrosion (Abboud et al., 2007).
Mechanism of Action
While the exact mechanism of action of 2,3-Dimethyl-5,8-quinoxalinedione is not explicitly mentioned in the retrieved papers, quinoxaline derivatives are known to exhibit a wide range of biological activities. They act as antagonists of the AMPA, kainate, and/or NMDA receptors of the ionotropic glutamate receptor family .
Safety and Hazards
Properties
IUPAC Name |
2,3-dimethylquinoxaline-5,8-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8N2O2/c1-5-6(2)12-10-8(14)4-3-7(13)9(10)11-5/h3-4H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HCYDPFOIMPYWPT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C2C(=O)C=CC(=O)C2=N1)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10182043 | |
Record name | 2,3-Dimethyl-5,8-quinoxalinedione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10182043 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2768-63-0 | |
Record name | 2,3-Dimethyl-5,8-quinoxalinedione | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002768630 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | NSC101615 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=101615 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2,3-Dimethyl-5,8-quinoxalinedione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10182043 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,3-DIMETHYL-5,8-QUINOXALINEDIONE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/XL4RBG35CO | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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